Cas no 2138562-66-8 (N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide)

• Product Name: N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide
• CAS No: 2138562-66-8
• MF: C₁₆H₂₃N₃O₅S
• MW: 369.435922861099
• CID: 5844790
• PubChem ID: 165948010
• Update Time: 2025-06-23

N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138562-66-8
• N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide
• EN300-1168183

• Inchi： 1S/C16H23N3O5S/c1-2-24-15-10-14(16(15)8-3-9-17-11-16)18-25(22,23)13-6-4-12(5-7-13)19(20)21/h4-7,14-15,17-18H,2-3,8-11H2,1H3
• InChI Key： RYJVYWFDVYIILG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CC(C21CNCCC2)OCC)(=O)=O

Computed Properties

• Exact Mass: 369.13584202g/mol
• Monoisotopic Mass: 369.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 122Ų

Additional information on N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide

Introduction to N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide (CAS No. 2138562-66-8)

N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2138562-66-8, represents a unique molecular architecture that combines a spirocyclic framework with a nitroaromatic sulfonamide moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The core structure of N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide consists of a spirocyclic azaspiro[3.5]nonane backbone, which is a cyclic compound containing both nitrogen and oxygen atoms in its ring system. This spirocyclic arrangement introduces rigidity and specific steric constraints, which can influence the compound's biological activity and interactions with biological targets. The presence of the 3-ethoxy group further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

The benzene ring in this compound is substituted with a nitro group at the 4-position and a sulfonamide group at the 1-position. The nitro group is a well-known pharmacophore that can participate in hydrogen bonding and hydrophobic interactions, while the sulfonamide group is frequently incorporated into drug molecules due to its ability to form stable hydrogen bonds and its metabolic stability. The combination of these functional groups in N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural properties and biological activities. Spirocyclic structures are known for their conformational rigidity, which can improve the binding affinity and selectivity of drug candidates. Additionally, the nitrogen atom in the spirocyclic system can serve as a hydrogen bond acceptor, enhancing interactions with biological targets. The azaspiro[3.5]nonane core in N-{3-ethoxy-6-azaspiro[3.5]nonan-1-yl}-4-nitrobenzene-1-sulfonamide has been explored in various pharmaceutical contexts, demonstrating potential for applications in anti-inflammatory, anti-cancer, and antimicrobial therapies.

The sulfonamide moiety in this compound is particularly noteworthy for its role as a pharmacophore in drug design. Sulfonamides are widely used in medicinal chemistry due to their versatility and effectiveness in modulating biological pathways. They can act as inhibitors or activators of enzymes and receptors, making them valuable tools for developing therapeutic agents. The presence of both a nitro group and a sulfonamide group in N-{3-ethoxy-6-azaspiro[3.5]nonan-1-y l}-4-nitrobenzene -1-sulfonamide suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic efficacy.

Recent studies have highlighted the importance of nitroaromatic compounds in drug discovery. Nitro groups can be oxidized to nitrite or reduced to amine groups, depending on the biological environment. This redox chemistry can be exploited to develop prodrugs or to enhance the bioavailability of therapeutic agents. The nitro group in N-{3 -ethoxy -6 -azaspi ro [ 3 . 5 ] non an -1 -y l } -4 -nit roben zene -1 -sulf on am ide may play a crucial role in modulating its pharmacokinetic properties and biological activity.

The synthesis of N-{3 -ethoxy -6 -azaspi ro [ 3 . 5 ] non an -1 -y l } -4 -nit roben zene -1 -sulf on am ide involves multiple steps, including functional group transformations and ring-closing reactions. The spirocyclic core requires careful construction to ensure the correct stereochemistry and connectivity of the nitrogen and oxygen atoms. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to achieve high yields and enantiomeric purity.

In conclusion, N-{3 -ethoxy -6 -azaspi ro [ 3 . 5 ] non an -1 -y l } -4 -nit roben zene -1 -sulf on am ide (CAS No. 2138562-66-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the spirocyclic azaspiro[3.5]nonane backbone, the ethoxy substituent, and the nitroaromatic sulfonamide moiety, makes it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.